Cas no 491631-39-1 (2-Cyano-N-(2-methylcyclohexyl)-3-[4-(trifluoromethyl)phenyl]-2-propenamide)

• Product Name: 2-Cyano-N-(2-methylcyclohexyl)-3-[4-(trifluoromethyl)phenyl]-2-propenamide
• CAS No: 491631-39-1
• MF: C₁₈H₁₉F₃N₂O
• MW: 336.351475000381
• CID: 5454656
• PubChem ID: 132760885
• Update Time: 2025-06-09

2-Cyano-N-(2-methylcyclohexyl)-3-[4-(trifluoromethyl)phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z44320135
• (Z)-2-Cyano-N-(2-methylcyclohexyl)-3-[4-(trifluoromethyl)phenyl]prop-2-enamide
• 2-cyano-N-(2-methylcyclohexyl)-3-[4-(trifluoromethyl)phenyl]prop-2-enamide
• EN300-26579161
• 491631-39-1
• 2-Cyano-N-(2-methylcyclohexyl)-3-[4-(trifluoromethyl)phenyl]-2-propenamide

• Inchi： 1S/C18H19F3N2O/c1-12-4-2-3-5-16(12)23-17(24)14(11-22)10-13-6-8-15(9-7-13)18(19,20)21/h6-10,12,16H,2-5H2,1H3,(H,23,24)
• InChI Key： QFIVLDNJFXXQEU-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1C)(=O)C(C#N)=CC1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 336.14494772g/mol
• Monoisotopic Mass: 336.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.0±45.0 °C(Predicted)
• pka: 12.06±0.40(Predicted)

Additional information on 2-Cyano-N-(2-methylcyclohexyl)-3-[4-(trifluoromethyl)phenyl]-2-propenamide

2-Cyano-N-(2-methylcyclohexyl)-3-[4-(trifluoromethyl)phenyl]-2-propenamide (CAS No. 491631-39-1): An Overview

2-Cyano-N-(2-methylcyclohexyl)-3-[4-(trifluoromethyl)phenyl]-2-propenamide (CAS No. 491631-39-1) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of amides and is characterized by its unique structural features, including a cyano group, a trifluoromethyl-substituted phenyl ring, and a 2-methylcyclohexyl moiety. These structural elements contribute to its distinct chemical properties and biological activities.

The synthesis of 2-Cyano-N-(2-methylcyclohexyl)-3-[4-(trifluoromethyl)phenyl]-2-propenamide involves several well-documented methods in the literature. One common approach involves the reaction of 4-trifluoromethylbenzoyl chloride with 2-methylcyclohexylamine, followed by the addition of acrylonitrile in the presence of a suitable catalyst. This method yields high purity and good yields, making it a preferred choice for large-scale production.

In terms of physical properties, 2-Cyano-N-(2-methylcyclohexyl)-3-[4-(trifluoromethyl)phenyl]-2-propenamide is a white crystalline solid with a melting point ranging from 105 to 107°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various applications in both laboratory and industrial settings.

The biological activity of 2-Cyano-N-(2-methylcyclohexyl)-3-[4-(trifluoromethyl)phenyl)-2-propenamide has been the subject of extensive research. Recent studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory effects, 2-Cyano-N-(2-methylcyclohexyl)-3-[4-(trifluoromethyl)phenyl)-2-propenamide has also been investigated for its potential as an antitumor agent. Research conducted at the National Cancer Institute found that this compound selectively inhibits the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The safety profile of 2-Cyano-N-(2-methylcyclohexyl)-3-[4-(trifluoromethyl)phenyl)-2-propenamide has been evaluated through various preclinical studies. Toxicity assessments in animal models have shown that this compound has a favorable safety margin when administered at therapeutic doses. However, as with any new chemical entity, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 2-Cyano-N-(2-methylcyclohexyl)-3-[4-(trifluoromethyl)phenyl)-2-propenamide (CAS No. 491631-39-1) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.